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Compound of Interest

Compound Name: Pigment Yellow 155

Cat. No.: B3429796

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) to assist researchers, scientists, and drug development professionals in
overcoming migration issues encountered when using Pigment Yellow 155 in Polyvinyl
Chloride (PVC) formulations.

Troubleshooting Guide

This guide addresses common migration-related problems observed during experiments with
Pigment Yellow 155 in PVC, offering potential causes and solutions.
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Issue Observed

Potential Causes

Recommended Solutions

Color Bleeding/Migration onto

adjacent materials

High Plasticizer Content:
Excessive or highly mobile
plasticizers can facilitate
pigment migration to the
surface.[1][2]

- Reduce the overall plasticizer
concentration if the flexibility
requirements of the final
product allow.- Substitute a
portion or all of the existing
plasticizer with a higher
molecular weight or polymeric
plasticizer, which has lower
mobility.[1]

Incompatible Plasticizer: Poor
interaction between the
pigment and the plasticizer can
lead to pigment particles being
carried by the migrating

plasticizer.

- Select a plasticizer with better
compatibility with Pigment
Yellow 155. Consult the
pigment and plasticizer
technical datasheets.-
Consider using a reactive
plasticizer that chemically
bonds to the PVC matrix,
thereby immobilizing both the

plasticizer and the pigment.[1]

Unsuitable Grade of Pigment
Yellow 155: Standard grades
of Pigment Yellow 155 are

known to have poor migration

resistance in flexible PVC.[3]

[4]

- Utilize a surface-treated or
encapsulated grade of
Pigment Yellow 155
specifically designed for
improved migration resistance
in plasticized PVC.[1] For
example, some commercial
grades claim a migration

resistance rating of 5 out of 5.

[1]

High Processing Temperature:
Elevated temperatures during
processing can increase the

mobility of both the plasticizer

and the pigment particles.

- Optimize the processing
temperature to the lowest
possible value that still

ensures proper fusion and
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homogeneity of the PVC

compound.[5]

Blooming (formation of a
pigment layer on the PVC

surface)

Pigment Oversaturation: The
concentration of Pigment
Yellow 155 exceeds its
solubility or compatibility limit
within the PVC matrix.

- Reduce the pigment loading
to the minimum level required
to achieve the desired color.-
Improve pigment dispersion
through the use of appropriate
dispersing agents or by
optimizing mixing parameters
(e.g., higher shear, longer

mixing time).

Inadequate Pigment
Dispersion: Agglomerates of
pigment particles can create
localized areas of high
concentration, leading to

blooming.

- Employ a more effective
dispersion method, such as
three-roll milling for liquid
formulations or high-intensity
mixers for dry blends.- Use a
wetting agent or a dispersing
aid that is compatible with both
the PVC resin and Pigment
Yellow 155.

Crocking (color transfer upon

rubbing)

Surface Migration: Similar to
bleeding, this is caused by the
presence of pigment particles
on the surface of the PVC.

- Apply a clear, non-migratory
topcoat to the PVC surface to
encapsulate the pigment.- See
solutions for "Color

Bleeding/Migration".

Frequently Asked Questions (FAQs)

Q1: Is Pigment Yellow 155 suitable for use in flexible PVC applications?

Al: Standard grades of Pigment Yellow 155 generally exhibit poor migration resistance and

are therefore not recommended for flexible (plasticized) PVC applications where migration is a

concern.[3][4] However, specific grades of Pigment Yellow 155 are available that have been

surface-treated or otherwise modified to offer excellent migration resistance (rated 5 on a 1-5
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scale) and are suitable for plasticized PVC.[1] It is crucial to consult the technical datasheet of
the specific Pigment Yellow 155 grade being used.

Q2: What is the primary cause of Pigment Yellow 155 migration in PVC?

A2: The primary driver for pigment migration in flexible PVC is the mobility of the plasticizer.[1]
[2] The plasticizer molecules can migrate to the surface of the PVC, carrying the pigment
particles with them. This phenomenon is exacerbated by factors such as high plasticizer
concentration, the use of low molecular weight plasticizers, and elevated temperatures.

Q3: How can | test for the migration of Pigment Yellow 155 in my PVC formulation?

A3: A standard method for testing pigment migration is based on DIN 53775.[6][7] This involves
placing the pigmented PVC sample in direct contact with a white, unpigmented flexible PVC
sheet under specified conditions of pressure and temperature. After a set period, the white
sheet is examined for any color transfer, which is then rated using a grayscale (typically 1 to 5,
where 5 indicates no migration).

Q4: Are there alternative yellow pigments with better migration resistance in flexible PVC?

A4: Yes, several other yellow pigments offer better migration fastness in flexible PVC compared
to standard Pigment Yellow 155. The choice of pigment will depend on the specific
requirements for color shade, heat stability, and cost. See the comparative data in the table
below.

Quantitative Data

Table 1: Migration Fastness of Pigment Yellow 155 in
PVC

Migration Fastness

Grade of Pigment Suitability in
Test Method (1-5 Scale, 5=no .
Yellow 155 . ] Flexible PVC
migration)
o Not Recommended|3]
Standard Grade DIN 53775 or similar 3[4]

[4]

DuraPrint® 3155J Internal 5[1] Recommended[1]
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Table 2: Comparative Migration Data of Alternative
Yellow Pigments in PYC

Pigment

Migration Fastness in PVC (1-5 Scale, 5 =
no migration)

Pigment Yellow 93 5[8]

) Not explicitly rated, but noted for good
Pigment Yellow 109 ]
performance in PVC.[9]

Pigment Yellow 110 5[10]
Pigment Yellow 128 5[11]
Pigment Yellow 138 4[12]
Pigment Yellow 151 5[13]
Pigment Yellow 168 4-5[3][6][14][15]

Experimental Protocols
Protocol for Determining Pigment Migration in Flexible
PVC (Based on DIN 53775)

1. Objective: To assess the tendency of Pigment Yellow 155 to migrate from a colored flexible
PVC sample to an uncolored flexible PVC sample.

2. Materials and Equipment:

» Hydraulic press with heated platens

» Two polished steel plates

o Spacer frame (to control sample thickness)

e Oven capable of maintaining a constant temperature (e.g., 80°C)

» Weight (to apply a specified pressure, e.g., 3 kg/cm ?)

» I1SO 105-A03 Grey Scale for assessing staining

o Test specimen: Flexible PVC compound containing Pigment Yellow 155, pressed into a
sheet of defined thickness (e.g., 2 mm).

o Contact sheet: White, flexible PVC sheet of the same composition as the test specimen but
without the yellow pigment (containing a standard amount of TiO2).
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. Procedure:

Cut a sample of the test specimen and the white contact sheet to the same dimensions (e.g.,
50 mm x 50 mm).

Place the colored test specimen in the center of the white contact sheet, ensuring the
surfaces are clean and in intimate contact.

Position the assembly between the two polished steel plates.

Place the entire assembly in the oven, preheated to the test temperature (e.g., 80°C).
Apply a specified pressure (e.g., 3 kg/cm 2) to the assembly using the weight.

Maintain these conditions for a specified duration (e.g., 24 hours).[14]

After the test period, remove the assembly from the oven and allow it to cool to room
temperature before releasing the pressure.

Separate the test specimen from the white contact sheet.

Visually assess the degree of staining on the white contact sheet using the ISO 105-A03
Grey Scale in a standardized light box.

. Evaluation:

Rate the staining of the white contact sheet on a scale of 1 to 5, where:
5 = No migration (no visible staining)
1 = Severe migration (heavy staining)

Visualizations
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Caption: Mechanism of Pigment Migration in Plasticized PVC.
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Caption: Troubleshooting Workflow for PY 155 Migration in PVC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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